Cas no 2229103-61-9 (1-(5-fluoro-2-nitrophenyl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(5-fluoro-2-nitrophenyl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2229103-61-9
• MF: C₁₂H₁₄FNO₃
• MW: 239.24286699295
• CID: 6019576
• PubChem ID: 165705121
• Update Time: 2025-05-23

1-(5-fluoro-2-nitrophenyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2-nitrophenyl)-2,2-dimethylcyclopropylmethanol
• EN300-1793354
• [1-(5-fluoro-2-nitrophenyl)-2,2-dimethylcyclopropyl]methanol
• 2229103-61-9

• Inchi： 1S/C12H14FNO3/c1-11(2)6-12(11,7-15)9-5-8(13)3-4-10(9)14(16)17/h3-5,15H,6-7H2,1-2H3
• InChI Key： ONRAKBADHSAWQJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1(CO)CC1(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.09577147g/mol
• Monoisotopic Mass: 239.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66Ų

Additional information on 1-(5-fluoro-2-nitrophenyl)-2,2-dimethylcyclopropylmethanol

Comprehensive Overview of 1-(5-Fluoro-2-Nitrophenyl)-2,2-Dimethylcyclopropylmethanol (CAS No. 2229103-61-9)

1-(5-Fluoro-2-nitrophenyl)-2,2-dimethylcyclopropylmethanol is a specialized organic compound with a unique structural framework, combining a fluorinated nitrophenyl group with a dimethylcyclopropylmethanol moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both fluoro and nitro substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its applications in drug discovery, where its structural motifs align with modern trends in small-molecule therapeutics.

The compound’s CAS number 2229103-61-9 serves as a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. In recent years, the demand for fluorinated compounds like 1-(5-fluoro-2-nitrophenyl)-2,2-dimethylcyclopropylmethanol has surged, driven by their role in developing next-generation pharmaceuticals and sustainable agrochemicals. Fluorination, a key feature of this molecule, is a hot topic in medicinal chemistry due to its ability to improve metabolic stability and bioavailability—a trend frequently highlighted in AI-driven literature searches and industry reports.

From a synthetic perspective, the dimethylcyclopropylmethanol segment introduces steric constraints that can influence the compound’s conformational behavior, a property exploited in catalyst design and chiral synthesis. This aligns with current industry focus on stereoselective reactions and green chemistry, topics dominating academic and patent landscapes. Users searching for "fluorinated nitrophenyl derivatives" or "cyclopropylmethanol applications" will find this compound highly relevant, as it bridges multiple disciplines, including materials science and bioorganic chemistry.

Analytical characterization of CAS 2229103-61-9 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, reflecting the compound’s complexity. These methods are frequently queried in search engines by chemists seeking protocols for similar structures. Furthermore, the compound’s stability under various conditions is a recurring subject in online forums, emphasizing its practicality in industrial-scale synthesis.

In the context of drug development, 1-(5-fluoro-2-nitrophenyl)-2,2-dimethylcyclopropylmethanol has been explored as a precursor for kinase inhibitors and antimicrobial agents, addressing pressing healthcare challenges like antibiotic resistance. This connection to real-world problems enhances its visibility in SEO-driven content, as users often search for "novel antibiotic scaffolds" or "fluoro-nitrophenyl drug candidates." Its potential in crop protection formulations also resonates with growing interest in eco-friendly pesticides, a trending topic in agricultural research.

To summarize, 1-(5-fluoro-2-nitrophenyl)-2,2-dimethylcyclopropylmethanol (CAS 2229103-61-9) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications, coupled with rising demand for fluorinated and sterically hindered compounds, position it as a subject of enduring relevance in both academic and industrial settings. By addressing user queries around synthetic methods, pharmaceutical intermediates, and sustainable chemistry, this overview aims to provide a technically robust yet accessible resource for diverse audiences.